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Compound of Interest

Compound Name: Micronomicin Sulfate

Cat. No.: B1677128 Get Quote

Micronomicin Sulfate: A Technical Guide for
Researchers
Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of micronomicin sulfate, an

aminoglycoside antibiotic. It covers its chemical properties, mechanism of action, antimicrobial

spectrum, and relevant experimental methodologies.

Chemical and Physical Properties
Micronomicin, also known as sagamicin, is an aminoglycoside antibiotic derived from

Micromonospora sagamiensis.[1] It is structurally similar to gentamicin C and exhibits a broad

spectrum of activity against Gram-positive and Gram-negative bacteria.[1] The compound is

typically used as a sulfate salt.
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Property Value Reference

CAS Number 66803-19-8 [1][2][3][4]

Molecular Formula (Sulfate

Salt)
C₂₀H₄₁N₅O₇ • 2.5H₂SO₄ [1]

Molecular Formula (Free Base) C₂₀H₄₁N₅O₇ [5]

Molecular Weight (Sulfate Salt) 708.65 g/mol [1]

Molecular Weight (Free Base) 463.58 g/mol [5]

Appearance White to off-white powder [1]

Solubility
Freely soluble in water. Slightly

soluble in DMF and DMSO.
[1][4]

Optical Rotation +110° to +130° [1]

pH (in solution) 3.5 - 5.5 [1]

Mechanism of Action
Like other aminoglycoside antibiotics, micronomicin's primary mechanism of action is the

inhibition of bacterial protein synthesis. It achieves this by binding to the 30S ribosomal subunit.

[1][3][4] This interaction interferes with the translation process, leading to the production of non-

functional or truncated proteins, which is ultimately lethal to the bacterial cell.

The following diagram illustrates the mechanism of action of aminoglycoside antibiotics at the

bacterial ribosome.
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Caption: Mechanism of Micronomicin Action at the Ribosome.

Antimicrobial Spectrum
Micronomicin sulfate has demonstrated in vitro activity against a range of clinically relevant

bacteria. The following table summarizes the minimum inhibitory concentrations (MICs) for

several bacterial species.

Bacterial Species MIC Range (µg/mL) Reference

Staphylococcus aureus 0.01 - 0.75 [6]

Bacillus subtilis 0.001 - 8.3 [4]

Bacillus cereus 0.001 - 8.3 [4]

Escherichia coli 0.001 - 8.3 [4][6]

Klebsiella pneumoniae 0.001 - 17.5 [4][6]

Pseudomonas aeruginosa 0.03 - 17.5 [6]

Candida albicans >10 [4]

Aspergillus niger >10 [4]
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Experimental Protocols
Antimicrobial Susceptibility Testing (AST)
The minimum inhibitory concentration (MIC) of micronomicin sulfate against various bacterial

strains can be determined using standardized methods such as broth microdilution or agar

dilution.

Broth Microdilution Protocol Outline:

Preparation of Micronomicin Stock Solution: Prepare a stock solution of micronomicin
sulfate in a suitable solvent (e.g., sterile deionized water).

Serial Dilutions: Perform serial two-fold dilutions of the stock solution in cation-adjusted

Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

Inoculum Preparation: Prepare a standardized bacterial inoculum equivalent to a 0.5

McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵

CFU/mL in each well.

Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension. Include

a growth control (no antibiotic) and a sterility control (no bacteria).

Incubation: Incubate the plates at 35-37°C for 16-20 hours.

MIC Determination: The MIC is the lowest concentration of micronomicin sulfate that

completely inhibits visible bacterial growth.

The following diagram outlines a general workflow for antimicrobial susceptibility testing.
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Antimicrobial Susceptibility Testing Workflow
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Caption: General Workflow for Antimicrobial Susceptibility Testing.

In Vivo Efficacy Studies
A common model for assessing the in vivo efficacy of antibiotics is the mouse thigh infection

model.
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Mouse Thigh Infection Model Protocol Outline:

Induction of Neutropenia: Render mice neutropenic through the administration of

cyclophosphamide.

Infection: Inoculate the thigh muscle of the mice with a standardized suspension of the target

bacterial strain.

Treatment: Administer micronomicin sulfate at various doses and schedules to different

groups of infected mice. Include a control group receiving a placebo.

Monitoring: Monitor the health of the mice and record any adverse effects.

Bacterial Load Determination: At specific time points post-infection, euthanize the mice,

homogenize the thigh tissue, and perform serial dilutions and plating to determine the

bacterial load (CFU/g of tissue).

Data Analysis: Compare the bacterial loads in the treated groups to the control group to

determine the efficacy of micronomicin sulfate.

Conclusion
Micronomicin sulfate is a potent aminoglycoside antibiotic with a well-defined mechanism of

action and a broad spectrum of antibacterial activity. This guide provides essential technical

information to support further research and development of this compound. The provided

protocols offer a starting point for in vitro and in vivo evaluations of its antimicrobial properties.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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